![molecular formula C24H24ClN3O2S B2355714 1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine CAS No. 477869-39-9](/img/structure/B2355714.png)
1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine
Description
“1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine” is a chemical compound . It’s a complex molecule that contains several functional groups, including a benzyl group, a piperazine ring, a nitro group, and a sulfanyl group .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with hydrazine derivatives . A series of novel ® (-)-1- [ (4-chlorophenyl)phenylmethyl]piperazine derivatives were designed, synthesized, and tested for in vivo anti-allergic activities .Molecular Structure Analysis
The molecular structure of “1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine” can be analyzed using various techniques . A study has reported the crystal structure of a similar compound, which belongs to the monoclinic system .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine” can be found in chemical databases .Scientific Research Applications
Antimicrobial Activity
1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine and its derivatives have been investigated for their antimicrobial properties. For instance, one study synthesized hydrazones of 1-benzyl-4-aminopiperazines and tested their antibacterial and antifungal activities. Some compounds showed activity against bacteria like Staphylococcus aureus and Bacillus subtilis, and fungi like Saccharomyces cerevisiae (Yung, Mahony, & Whitehouse, 1971).
Anticancer Properties
Several studies have synthesized and tested 1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine derivatives for their potential in cancer treatment. For example, certain derivatives were found to exhibit anticancer activity against human breast cancer cells (Yurttaş, Demirayak, Ilgın, & Atlı, 2014). Similarly, other compounds synthesized with a cyclopropyl and piperazine structure showed promising results against breast cancer cells and tuberculosis (Mallikarjuna, Padmashali, & Sandeep, 2014).
Antioxidant and Antibacterial Properties
1-Benzyl-4-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzyl}piperazine derivatives also exhibit antioxidant and antibacterial activities. A study on 1-(1,4-benzodioxane-2-carbonyl)piperazine derivatives found significant antimicrobial activity and moderate antioxidant activity (Mallesha & Mohana, 2011).
properties
IUPAC Name |
1-benzyl-4-[[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]methyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24ClN3O2S/c25-21-7-9-22(10-8-21)31-24-11-6-20(16-23(24)28(29)30)18-27-14-12-26(13-15-27)17-19-4-2-1-3-5-19/h1-11,16H,12-15,17-18H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBBGVXLQHMZJCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=C(C=C3)SC4=CC=C(C=C4)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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